Cas no 1036497-86-5 (3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide
• CAS No: 1036497-86-5
• MF: C₁₃H₆Cl₃N₃OS
• MW: 358.630238056183
• CID: 5686576
• PubChem ID: 26901307
• Update Time: 2025-06-08

3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS007976178
• Z27367448
• 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide
• 1036497-86-5
• EN300-22067830

• Inchi： 1S/C13H6Cl3N3OS/c14-6-1-3-8-9(5-6)21-13(17-8)19-12(20)11-7(15)2-4-10(16)18-11/h1-5H,(H,17,19,20)
• InChI Key： AALZQEGYYFXREF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(NC(C1C(=CC=C(N=1)Cl)Cl)=O)=N2

Computed Properties

• Exact Mass: 356.929716g/mol
• Monoisotopic Mass: 356.929716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide (CAS No. 1036497-86-5)

3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1036497-86-5, belongs to the class of heterocyclic derivatives, which are widely studied for their potential biological activities. The presence of multiple chloro substituents and a benzothiazole moiety in its structure contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide consists of a pyridine core substituted with two chlorine atoms at the 3 and 6 positions, and an N-(6-chloro-1,3-benzothiazol-2-yl) side chain. This arrangement not only imparts specific electronic and steric properties but also enhances its potential as a building block for more complex molecules. The benzothiazole ring is a well-known pharmacophore that appears in numerous bioactive compounds, suggesting that this derivative may exhibit promising pharmacological effects.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their therapeutic applications. 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide has been investigated for its potential role in the development of new drugs targeting various diseases. Its structural features make it a candidate for further modifications to enhance its bioavailability and target specificity. Researchers have been exploring its interactions with biological targets such as enzymes and receptors, which could lead to the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chloro substituents at the 3 and 6 positions of the pyridine ring provide reactive sites for further functionalization, allowing chemists to tailor the molecule for specific applications. This flexibility has led to several studies exploring its use as an intermediate in the synthesis of more complex pharmacophores. For instance, researchers have demonstrated its utility in constructing novel inhibitors for bacterial enzymes and other therapeutic targets.

The benzothiazole moiety in 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide is particularly noteworthy due to its presence in many bioactive natural products and drug candidates. This scaffold is known for its ability to interact with biological systems in diverse ways, making it a valuable component in drug design. Recent studies have highlighted the role of benzothiazole derivatives in modulating inflammatory pathways and inhibiting viral replication, suggesting that this compound may have similar applications.

From an agrochemical perspective, 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide has shown promise as a precursor for developing new pesticides and herbicides. The structural features of this compound can be exploited to create molecules that effectively target pests while minimizing environmental impact. This aligns with the broader trend in agrochemical research towards developing greener and more sustainable solutions.

The synthesis of 3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-yl)pyridine-2-carboxamide involves multi-step organic reactions that highlight the compound's complexity and synthetic challenge. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole ring system efficiently. These synthetic strategies not only showcase the ingenuity of modern organic chemistry but also provide insights into how such compounds can be scaled up for industrial applications.

In conclusion,3,6-dichloro-N-(6-chloro-1,3-benzothiazol-2-y l)pyridine - 2 - carboxamide (CAS No. 1036497 - 86 - 5) represents a significant advancement in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate makes it a valuable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.